2-amino-2-(2,6-difluoro-4-hydroxyphenyl)acetic acid
Overview
Description
2-Amino-2-(2,6-difluoro-4-hydroxyphenyl)acetic acid (DFA) is an organic compound commonly used in a variety of scientific research applications. It has a wide range of biochemical and physiological effects, and it is also used as a reagent in the synthesis of other compounds. DFA is a useful compound for many laboratory experiments due to its versatility and its ability to be used for a variety of purposes.
Scientific Research Applications
2-amino-2-(2,6-difluoro-4-hydroxyphenyl)acetic acid has a wide range of applications in scientific research. It is used as a reagent in the synthesis of other compounds, and it is also used in the study of enzyme-catalyzed reactions, as well as in the study of physiological and biochemical processes. It is also used in the study of drug metabolism and pharmacokinetics. Additionally, it is used as a substrate in the study of the effects of various drugs on the body.
Mechanism of Action
The mechanism of action of 2-amino-2-(2,6-difluoro-4-hydroxyphenyl)acetic acid is not fully understood. However, it is believed that 2-amino-2-(2,6-difluoro-4-hydroxyphenyl)acetic acid binds to the active site of enzymes and inhibits their activity. This inhibition of enzyme activity can lead to changes in the biochemical and physiological processes of the body.
Biochemical and Physiological Effects
2-amino-2-(2,6-difluoro-4-hydroxyphenyl)acetic acid has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, as well as enzymes involved in the synthesis of proteins. Additionally, it has been shown to have anti-inflammatory and anti-oxidant properties. It has also been shown to have a protective effect against certain types of cancer.
Advantages and Limitations for Lab Experiments
The use of 2-amino-2-(2,6-difluoro-4-hydroxyphenyl)acetic acid in laboratory experiments has a number of advantages. It is a relatively inexpensive compound, and it is relatively easy to synthesize. Additionally, it has a wide range of applications in scientific research. However, there are some limitations to its use in laboratory experiments. It can be toxic in high concentrations, and it can interfere with the activity of certain enzymes.
Future Directions
Given the wide range of biochemical and physiological effects of 2-amino-2-(2,6-difluoro-4-hydroxyphenyl)acetic acid, there are many potential future directions for research. These include further research into its mechanism of action, its effects on drug metabolism and pharmacokinetics, and its potential therapeutic applications. Additionally, further research into the synthesis of 2-amino-2-(2,6-difluoro-4-hydroxyphenyl)acetic acid and its use as a reagent in the synthesis of other compounds could lead to further applications in scientific research. Additionally, further research into its anti-inflammatory and anti-oxidant properties could lead to potential therapeutic uses. Finally, further research into the potential toxicity of 2-amino-2-(2,6-difluoro-4-hydroxyphenyl)acetic acid and its effects on enzymes could lead to the development of more effective laboratory protocols.
Synthesis Methods
The synthesis of 2-amino-2-(2,6-difluoro-4-hydroxyphenyl)acetic acid is a relatively simple process. It can be synthesized from the reaction of 2,6-difluorobenzoic acid and 2-aminoethanol in an aqueous solution. The reaction is catalyzed by an acid and proceeds in two steps. In the first step, the reaction of 2,6-difluorobenzoic acid and 2-aminoethanol in an aqueous solution produces 2-amino-2-(2,6-difluoro-4-hydroxyphenyl)acetic acid. In the second step, the product is crystallized and purified.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-2-(2,6-difluoro-4-hydroxyphenyl)acetic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,6-difluoro-4-hydroxybenzaldehyde", "glycine", "sodium hydroxide", "hydrochloric acid", "sodium nitrite", "sodium nitrate", "sulfuric acid", "sodium bicarbonate", "sodium chloride", "water", "ethanol" ], "Reaction": [ "Step 1: Conversion of 2,6-difluoro-4-hydroxybenzaldehyde to 2,6-difluoro-4-hydroxyphenylacetic acid", "a. Dissolve 2,6-difluoro-4-hydroxybenzaldehyde in ethanol", "b. Add glycine and sodium hydroxide to the solution", "c. Heat the mixture under reflux for several hours", "d. Cool the mixture and acidify with hydrochloric acid", "e. Collect the precipitate by filtration and wash with water", "f. Dry the product to obtain 2,6-difluoro-4-hydroxyphenylacetic acid", "Step 2: Conversion of 2,6-difluoro-4-hydroxyphenylacetic acid to 2-amino-2-(2,6-difluoro-4-hydroxyphenyl)acetic acid", "a. Dissolve 2,6-difluoro-4-hydroxyphenylacetic acid in water", "b. Add sodium nitrite and sodium nitrate to the solution", "c. Cool the mixture and add sulfuric acid slowly with stirring", "d. Add sodium bicarbonate to the mixture to adjust the pH", "e. Collect the precipitate by filtration and wash with water", "f. Dry the product to obtain 2-amino-2-(2,6-difluoro-4-hydroxyphenyl)acetic acid" ] } | |
CAS RN |
1336947-76-2 |
Product Name |
2-amino-2-(2,6-difluoro-4-hydroxyphenyl)acetic acid |
Molecular Formula |
C8H7F2NO3 |
Molecular Weight |
203.1 |
Purity |
95 |
Origin of Product |
United States |
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